Cas no 2248360-10-1 (Tert-butyl 7-amino-1-benzothiophene-2-carboxylate)

• Product Name: Tert-butyl 7-amino-1-benzothiophene-2-carboxylate
• CAS No: 2248360-10-1
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 6464041
• PubChem ID: 137941464
• Update Time: 2025-05-20

Tert-butyl 7-amino-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-amino-1-benzothiophene-2-carboxylate
• 2248360-10-1
• EN300-6510431

• Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)10-7-8-5-4-6-9(14)11(8)17-10/h4-7H,14H2,1-3H3
• InChI Key： LRMOEZBXLMAGMO-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=C(C1=2)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 7-amino-1-benzothiophene-2-carboxylate

Tert-butyl 7-amino-1-benzothiophene-2-carboxylate (CAS No. 2248360-10-1)

The compound Tert-butyl 7-amino-1-benzothiophene-2-carboxylate, identified by the CAS registry number 2248360-10-1, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the tert-butyl group and the amino substituent at specific positions on the benzothiophene framework imparts unique electronic and structural properties to this compound, making it a subject of interest for various research applications.

Benzothiophenes, such as Tert-butyl 7-amino-1-benzothiophene-2-carboxylate, are known for their stability and ability to act as versatile building blocks in organic synthesis. The sulfur atom in the benzothiophene ring contributes to its aromaticity and reactivity, while the amino group introduces nucleophilic character, enhancing its potential for participation in various chemical reactions. Recent studies have highlighted the role of such compounds in drug discovery, where their structural flexibility and reactivity are exploited to design bioactive molecules with specific pharmacological properties.

The synthesis of Tert-butyl 7-amino-1-benzothiophene-2-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalysts or microwave-assisted techniques to accelerate reaction rates and improve selectivity. These advancements have made it easier to scale up production for both academic and industrial purposes.

In terms of applications, Tert-butyl 7-amino-1-benzothiophene-2-carboxylate has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their charge transport properties, leading to more efficient energy conversion devices.

Moreover, this compound has been investigated for its potential in catalysis. The amino group on the benzothiophene framework can act as a coordinating site for metal ions, enabling the formation of metalloporphyrin-like structures with catalytic activity. These complexes have been tested in various catalytic reactions, including hydrogenation and oxidation processes, showing high activity and selectivity under mild conditions.

The versatility of Tert-butyl 7-amino-1-benzothiophene-2-carboxylate extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo further functionalization allows chemists to design tailored structures with specific biological or chemical properties. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive agents targeting specific diseases, such as cancer or neurodegenerative disorders.

In conclusion, Tert-butyl 7-amino-1-benzothiophene-2-carboxylate (CAS No. 2248360-10-1) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and functional versatility make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing technological and medical innovations.